Cas no 261763-47-7 (2-(2,3-difluoro-4-methylphenyl)acetic acid)

2-(2,3-Difluoro-4-methylphenyl)acetic acid is a fluorinated phenylacetic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 2- and 3-positions, along with a methyl group at the 4-position, enhances its reactivity and metabolic stability, making it a valuable intermediate in medicinal chemistry. Its structural features allow for selective functionalization, enabling the development of bioactive compounds with improved pharmacokinetic properties. The compound exhibits good solubility in common organic solvents, facilitating its use in various synthetic protocols. Its well-defined molecular structure ensures consistency in downstream applications, particularly in the design of fluorine-containing active ingredients.

2-(2,3-difluoro-4-methylphenyl)acetic acid structure

261763-47-7 structure

Product Name:2-(2,3-difluoro-4-methylphenyl)acetic acid

CAS No:261763-47-7

MF:C₉H₈F₂O₂

MW:186.155429840088

MDL:MFCD01631649

CID:852286

PubChem ID:2774153

Update Time:2025-06-07

2-(2,3-difluoro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-4-methylphenylacetic acid
- AC1MCO0N
- AG-A-25067
- CTK7J2280
- JRD-0997
- MolPort-000-165-901
- PC0261
- SBB090369
- 2-(2,3-difluoro-4-methylphenyl)acetic acid
- MFCD01631649
- Benzeneacetic acid, 2,3-difluoro-4-methyl-
- (2,3-difluoro-4-methylphenyl)acetic acid
- 2-(2,3-difluoro-4-methylphenyl)aceticacid
- EN300-1137704
- SCHEMBL15870980
- 261763-47-7
- PS-8476
- DTXSID80378916
- AKOS006228006
- CS-0450308
- (2,3-Difluoro-4-methylphenyl)acetic acid, AldrichCPR
- G28987
- MDL： MFCD01631649
- Inchi： 1S/C9H8F2O2/c1-5-2-3-6(4-7(12)13)9(11)8(5)10/h2-3H,4H2,1H3,(H,12,13)
- InChI Key： XYMLKJRXFGXFCJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C)C=CC=1CC(=O)O)F

Computed Properties

Exact Mass: 186.04923582g/mol
Monoisotopic Mass: 186.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Melting Point: 124-126℃

2-(2,3-difluoro-4-methylphenyl)acetic acid Security Information

Hazard Statement： Irritant
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-(2,3-difluoro-4-methylphenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	005079-250mg	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7		250mg	486.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	005079-250mg	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7		250mg	486CNY	2021-05-08
Apollo Scientific	PC0261-250mg	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7		250mg	£76.00	2025-02-19
abcr	AB205548-250 mg	2,3-Difluoro-4-methylphenylacetic acid; .	261763-47-7		250 mg	€75.60	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26235-1g	2,3-Difluoro-4-methylphenylacetic acid, 97%	261763-47-7	97%	1g	￥1456.00	2023-05-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26235-250mg	2,3-Difluoro-4-methylphenylacetic acid, 97%	261763-47-7	97%	250mg	￥565.00	2023-05-18
Fluorochem	005762-1g	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7		1g	￡78.00	2022-03-01
Fluorochem	005762-5g	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7		5g	￡338.00	2022-03-01
Key Organics Ltd	PS-8476-1MG	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-8476-5MG	2,3-Difluoro-4-methylphenylacetic acid	261763-47-7	>90%	5mg	£46.00	2025-02-09